Cas no 871673-13-1 (4-amino-5-(2-ethoxyphenoxymethyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-amino-5-(2-ethoxyphenoxymethyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 871673-13-1
• MF: C₁₁H₁₄N₄O₂S
• MW: 266.319460391998
• CID: 4663355
• Update Time: 2025-06-15

4-amino-5-(2-ethoxyphenoxymethyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 4-amino-5-[(2-ethoxyphenoxy)methyl]-2,4-dihydro-
• 4-Amino-5-(2-ethoxyphenoxymethyl)-4H-1,2,4-triazole-3-thiol
• 4-amino-5-(2-ethoxyphenoxymethyl)-4H-1,2,4-triazole-3-thiol

• Inchi： 1S/C11H14N4O2S/c1-2-16-8-5-3-4-6-9(8)17-7-10-13-14-11(18)15(10)12/h3-6H,2,7,12H2,1H3,(H,14,18)
• InChI Key： HIBMYEXIYXAMAK-UHFFFAOYSA-N
• SMILES： N1=C(COC2=CC=CC=C2OCC)N(N)C(=S)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-amino-5-(2-ethoxyphenoxymethyl)-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 4-amino-5-(2-ethoxyphenoxymethyl)-4H-1,2,4-triazole-3-thiol (CAS No. 871673-13-1)

The compound 4-amino-5-(2-ethoxyphenoxymethyl)-4H-1,2,4-triazole-3-thiol (CAS No. 871673-13-1) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-triazole core with thiol and amino functional groups, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications due to the growing demand for novel small-molecule therapeutics and crop protection agents.

One of the most searched questions about this compound revolves around its synthetic pathways and reactivity. The 2-ethoxyphenoxymethyl side chain introduces steric and electronic effects that influence its chemical behavior, making it a subject of study in medicinal chemistry. Recent trends in AI-driven drug discovery have also highlighted the importance of such heterocycles, as they are frequently used in virtual screening and molecular docking studies. This aligns with the broader interest in computational chemistry tools to accelerate R&D.

Another hot topic is the compound's potential role in addressing antimicrobial resistance (AMR). Derivatives of 1,2,4-triazole have shown promising activity against resistant pathogens, and researchers are exploring whether 4-amino-5-(2-ethoxyphenoxymethyl)-4H-1,2,4-triazole-3-thiol could serve as a scaffold for new antibacterial or antifungal agents. This is particularly relevant given the rising global concern over AMR and the need for innovative solutions.

From an industrial perspective, the compound's solubility and stability under various conditions are critical for formulation development. Users often search for solubility data and storage recommendations, reflecting the practical challenges in handling such specialized chemicals. Additionally, its green chemistry profile—such as the possibility of solvent-free synthesis—is a growing area of interest, as industries strive to reduce environmental impact.

In summary, 4-amino-5-(2-ethoxyphenoxymethyl)-4H-1,2,4-triazole-3-thiol (CAS No. 871673-13-1) represents a compelling case study at the intersection of organic synthesis, drug discovery, and sustainable chemistry. Its multifaceted applications and alignment with current scientific priorities ensure its continued relevance in both academic and industrial settings.